N,1-dimethyl-1H-imidazole-4-carboxamide
Overview
Description
“N,1-dimethyl-1H-imidazole-4-carboxamide” is a compound with the molecular formula C6H9N3O . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .Molecular Structure Analysis
The molecular structure of “N,1-dimethyl-1H-imidazole-4-carboxamide” involves an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . The presence of the N-1 nitrogen in the imidazole structure makes it tautomer, which becomes evident in non-symmetrically substituted compounds .Chemical Reactions Analysis
Imidazole is a versatile structure in its construction/functionalization and can be considered a rich source of chemical diversity . It acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes .Physical And Chemical Properties Analysis
“N,1-dimethyl-1H-imidazole-4-carboxamide” has a molecular weight of 139.16 g/mol . It is also known as 1, 3-diazole and contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom .Scientific Research Applications
N,1-dimethyl-1H-imidazole-4-carboxamide: A Comprehensive Analysis of Scientific Research Applications:
Antimicrobial Activity
Imidazole derivatives are known for their broad spectrum of pharmacological activities, including antimicrobial potential. They can function as active agents against various bacterial and fungal infections .
Antitumor Potential
Some imidazole compounds have shown promise in antitumor activity. They are evaluated for their effectiveness against different cancer cell lines, indicating potential applications in cancer research and therapy .
Catalysis
Imidazole derivatives can serve as catalysts in chemical reactions. Their role in facilitating reactions makes them valuable in synthetic chemistry and industrial processes .
Synthesis of Functional Molecules
These compounds are key components in the regiocontrolled synthesis of substituted imidazoles, which are used in a variety of everyday applications .
Organic Synthesis
The use of N-heterocyclic carbenes (NHC) derived from imidazoles as ligands and organocatalysts has become commonplace in modern organic synthesis .
Polymorphism Studies
Imidazole derivatives exhibit temperature-dependent polymorphism, which is useful for studying crystallographic symmetry conversions and material properties .
Future Directions
Imidazole has become an important synthon in the development of new drugs . The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable . Therefore, “N,1-dimethyl-1H-imidazole-4-carboxamide” and its derivatives may have potential applications in the development of new therapeutic agents.
properties
IUPAC Name |
N,1-dimethylimidazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-7-6(10)5-3-9(2)4-8-5/h3-4H,1-2H3,(H,7,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDIARKOFXBRNIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CN(C=N1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80561346 |
Source
|
| Record name | N,1-Dimethyl-1H-imidazole-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80561346 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,1-dimethyl-1H-imidazole-4-carboxamide | |
CAS RN |
129993-50-6 |
Source
|
| Record name | N,1-Dimethyl-1H-imidazole-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80561346 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(1r,6r)-9-Azabicyclo[4.2.1]non-2-En-2-Yl]ethanone](/img/structure/B143684.png)
